Cas no 1806127-20-7 (5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806127-20-7
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912357
• Update Time: 2025-06-13

5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-3-5(1-2-13)7(14-4-6)15-8(10,11)12/h3-4H,1H2
• InChI Key： NBPUIAFLPOMGRK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806127-20-7) and Its Recent Applications in Chemical Biology

5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806127-20-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. Its unique structural features, comprising a pyridine core substituted with a fluoro group, a trifluoromethoxy group, and an acetonitrile moiety, make it a valuable intermediate in the synthesis of biologically active molecules. The presence of these electron-withdrawing and electron-donating groups imparts distinct chemical properties that enhance its utility in drug discovery and molecular design.

The fluoro and trifluoromethoxy substituents are particularly noteworthy, as they are frequently incorporated into pharmaceuticals to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. For instance, the fluorine atom can improve the lipophilicity of a molecule while simultaneously influencing its interaction with biological targets. Similarly, the trifluoromethoxy group is known to enhance binding interactions by increasing the electronic density at specific positions on the aromatic ring. These attributes have made 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile a preferred building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, this compound has found applications in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its use in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine core provides a scaffold that can be readily modified to interact with the ATP-binding pockets of kinases, while the electron-rich substituents enhance binding specificity. Recent studies have demonstrated that derivatives of 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile exhibit potent inhibitory activity against several kinases, including those overexpressed in resistant tumor cells.

Another emerging application of 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile is in the development of antiviral agents. The fluoro group has been shown to improve the pharmacokinetic properties of antiviral drugs by enhancing their resistance to metabolic degradation. Furthermore, the trifluoromethoxy group can facilitate interactions with viral proteases and polymerases, leading to more effective inhibition of viral replication. Preliminary studies have indicated that certain analogs of this compound exhibit promising activity against RNA viruses, making them attractive candidates for further development.

The compound's utility extends beyond kinase and antiviral applications. It has also been employed in the synthesis of G-protein coupled receptor (GPCR) modulators, which play a crucial role in regulating various physiological processes. The pyridine ring can be functionalized to mimic natural ligands that bind to GPCRs, while the fluoro and trifluoromethoxy groups fine-tune the pharmacological properties of these ligands. This has led to the discovery of novel compounds with potential therapeutic benefits in areas such as cardiovascular disease, pain management, and neurodegenerative disorders.

From a synthetic chemistry perspective, 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile serves as an excellent precursor for constructing more complex molecules through nucleophilic substitution reactions, cross-coupling reactions, and other transformation techniques. Its reactivity allows for facile introduction of additional functional groups, enabling chemists to tailor molecular structures for specific biological activities. This adaptability has made it a cornerstone in library synthesis efforts aimed at identifying lead compounds for drug development.

The growing interest in fluorinated compounds has also spurred research into greener synthetic methods for producing 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile. Recent advances in catalytic fluorination and metal-mediated cross-coupling have enabled more efficient and sustainable routes to this intermediate. These innovations not only reduce environmental impact but also lower production costs, making it more accessible for industrial applications. Such developments align with broader trends in pharmaceutical chemistry toward sustainable practices that minimize waste and energy consumption.

In conclusion, 5-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806127-20-7) is a multifaceted compound with significant potential in drug discovery and chemical biology. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules targeting diverse diseases. As research continues to uncover new applications for this intermediate, its importance in pharmaceutical development is likely to grow further.